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Compound of Interest

Compound Name: Pentachloroaniline

Cat. No.: B041903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pentachloroaniline, a significant
chlorinated aromatic amine. This document details its chemical identity, physicochemical
properties, synthesis, and metabolic pathways, presenting critical data for research and
development applications.

Core Chemical Identifiers
» IUPAC Name: 2,3,4,5,6-pentachloroaniline[1][2][3]
e CAS Number: 527-20-8[1][2][4][5][6]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for pentachloroaniline, compiled from
various sources for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeH2CIsN [L112161718l1
Molecular Weight 265.35 g/mol [61[71[9][10]
Appearance Yellowish crystalline solid [11[2]
Melting Point 232 °C [6]119]
Boiling Point 335.8 £ 37.0 °C (Predicted) [9]
Density 1.751 + 0.06 g/cm? (Predicted) 9]
Water Solubility Practically insoluble [2]
o ) Readily dissolves in organic
Solubility in Organic Solvents [2]
solvents
Log K_ow_ (Octanol-Water .
Partition Coefficient)
Vapor Pressure 3.5 x 10~ mm Hg (Estimated) [11]
4.25 x 10~7 atm-cu m/mole
Henry's Law Constant ] [11]
(Estimated)
Soil Adsorption Coefficient
41,687 [11]
(K_oc)
UN Number 2811 [7]
Hazard Class 6.1 [51[7]

Experimental Protocols

Synthesis of Pentachloroaniline via Reduction of
Pentachloronitrobenzene

This protocol describes a common laboratory-scale method for the synthesis of

pentachloroaniline.

Materials:
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e Pentachloronitrobenzene (PCNB)
e Granulated Tin (Sn)

o Concentrated Hydrochloric Acid (HCI)
o Ethanol (95%)

e Sodium Hydroxide (NaOH) solution
« Distilled water

e Round-bottom flask

» Reflux condenser

e Heating mantle

o Stirring apparatus

e Buchner funnel and flask

 Filter paper

» Beakers

e pH paper or meter

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a stirring
mechanism, place pentachloronitrobenzene.

o Addition of Reagents: Add a molar excess of granulated tin to the flask. Slowly add ethanol,
followed by the cautious addition of concentrated hydrochloric acid. The reaction is
exothermic and should be controlled.

o Reflux: Heat the mixture to reflux using a heating mantle. Maintain the reflux with continuous
stirring for several hours until the reaction is complete. The completion of the reaction can be
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monitored by techniques such as Thin Layer Chromatography (TLC).

» Neutralization and Precipitation: After cooling, carefully neutralize the excess acid by the
slow addition of a sodium hydroxide solution until the solution is alkaline. This will precipitate
the crude pentachloroaniline.

« |solation: Isolate the solid product by vacuum filtration using a Buchner funnel.

e Washing: Wash the crude product on the filter with distilled water to remove any inorganic
salts.

 Purification: The crude pentachloroaniline can be further purified by recrystallization from a
suitable organic solvent, such as ethanol.

e Drying: Dry the purified crystals in a vacuum oven at a low temperature to obtain the final
product.

o Characterization: Confirm the identity and purity of the synthesized pentachloroaniline
using analytical techniques such as melting point determination, Nuclear Magnetic
Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Signaling and Metabolic Pathways

Pentachloroaniline is a primary metabolite of the fungicide pentachloronitrobenzene (PCNB).
[12][11] The metabolic transformation of PCNB to pentachloroaniline is a critical step in its
environmental fate and toxicological profile. Further metabolism of pentachloroaniline can
occur in biological systems.

Oxidative
in R | N-Hyd - |
eduction
Pentachloronitrobenzene in animals, plants, soil Pentachloroaniline Glucuronide and
(PCNB) (PCA) Sulfate Conjugates
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Caption: Metabolic pathway of pentachloroaniline from PCNB and its subsequent
metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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